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Compound of Interest

Compound Name: ARN 077

Cat. No.: B8103445

This document provides immediate safety and logistical information for the proper disposal of
ARN 077, a potent and selective N-acylethanolamine acid amidase (NAAA) inhibitor. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe handling and disposal in a laboratory setting.

Quantitative Data Summary

While the Safety Data Sheet (SDS) for ARN 077 classifies it as not a hazardous substance or
mixture, it is prudent to handle it with care, following standard laboratory safety protocols.[1]
The following table summarizes key information:
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Property

Valuel/Information

Hazard
Consideration

Disposal
Consideration

Chemical Name

5-Phenylpentyl
((2S,3R)-2-methyl-4-

Not classified as

Follow local, state,

and federal

oxooxetan-3- hazardous[1] )
regulations[1]
yl)carbamate
Synonyms URB913[1] N/A N/A
Molecular Formula C16H21NOA4[1] N/A N/A
Molecular Weight 291.34 g/mol N/A N/A
Incineration is a
_ _ _ Handle as a solid common method for
Physical Form Likely a solid

waste

carbamate-containing

compounds

Chemical Family

Carbamate Ester

Carbamates can
exhibit toxicity

Do not dispose of in

standard trash

Detailed Disposal Protocol

The recommended disposal method for ARN 077 is through a licensed hazardous waste

disposal facility to ensure complete destruction. Adherence to the following step-by-step

protocol is crucial for the safe disposal of ARN 077.

Step 1: Personal Protective Equipment (PPE)

Before handling ARN 077 waste, ensure you are wearing appropriate personal protective

equipment:

o Safety glasses or goggles

o Chemical-resistant gloves

e Laboratory coat

Step 2: Waste Segregation and Collection
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Proper segregation of chemical waste is essential to prevent accidental reactions.
e Solid Waste:

o Collect unused or expired solid ARN 077, as well as any contaminated materials (e.g.,
weighing paper, gloves, pipette tips), in a dedicated, clearly labeled, and sealable
hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene).
e Liquid Waste (Solutions):

o Collect solutions of ARN 077 in a separate, labeled hazardous waste container designated
for liquid chemical waste.

o Do not mix with organic solvents unless specifically instructed to do so by your institution's
Environmental Health and Safety (EHS) department.

Step 3: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled. The label should include:

o The full chemical name: "ARN 077" or "5-Phenylpentyl ((2S,3R)-2-methyl-4-oxooxetan-3-
yl)carbamate”

e The words "Hazardous Waste" (as a best practice, even if the SDS states it is non-
hazardous)

e The primary hazard(s) (e.g., "Chemical Waste for Incineration”)
e The date the waste was first added to the container

e The name of the principal investigator or laboratory contact

Step 4: Storage of Waste

Store the waste containers in a designated satellite accumulation area within the laboratory.
This area should be:
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e Clearly marked
» Away from general work areas
o Under the control of laboratory personnel

Step 5: Arranging for Disposal

¢ Once the waste container is full or is no longer being added to, arrange for its pickup and
disposal through your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste contractor.

o Ensure all disposal activities are documented in your laboratory's waste log in accordance
with your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ARN 077.

‘Waste Generation & Segregation Containment & Labeling

‘l Liquid ARN 077 Waste Collect in Labeled

Freparatiom | (e.g., solutions) Liquid Waste Container ( Storage Final Disposal
Don Personal | Store in Designated Arrange for Pickup by Document in
Protective Equipment | \ ’ L Satellite Accumulation Area EHS or Licensed Contractor Laboratory Waste Log

Solid ARN 077 Waste Collect in Labeled
(e.g., powder, contaminated items) Solid Waste Container

Click to download full resolution via product page

Caption: ARN 077 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for ARN
077]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103445#arn-077-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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